1-(3-bromophenyl)-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 3-(3-bromophenyl)-1H-imidazol-2-one
• InChI: InChI=1S/C9H7BrN2O/c10-7-2-1-3-8(6-7)12-5-4-11-9(12)13/h1-6H,(H,11,13)
• InChI Key: GSEFYTRZEWBZFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)N2C=CNC2=O
• Molecular Formula: C9H7BrN2O
• DSSTOX Substance ID: DTXSID40659990
• Molecular Weight: 239.07 g/mol
• CAS No.: 944709-54-0

Description

1-(3-bromophenyl)-1,3-dihydro-2H-imidazol-2-one is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

1-(3-bromophenyl)-1,3-dihydro-2H-imidazol-2-one is a compound related to the broader class of 1,3-azoles, which includes imidazoles. Research in this area focuses on the synthesis and transformation of these compounds due to their significant chemical and biological properties. For instance, the synthesis of 4-phosphorylated imidazole derivatives, which might include compounds similar to this compound, involves metallic derivatives of imidazole and phosphorus halides. These compounds are known for their diverse biological activities, including insecticidal, anti-blastic, sugar-lowering, and neurodegenerative properties, among others. The chemical properties of phosphorylated azoles, which could be analogous to those of this compound, are explored through various modification reactions, offering pathways to synthesize important classes of organic compounds, such as phosphorylated peptidomimetics (Abdurakhmanova et al., 2018).

Material Science and Catalysis

The structure of imidazoles, including those similar to this compound, finds applications in material science, particularly in the development of zeolite imidazolate frameworks (ZIFs). ZIFs, a subclass of metal-organic frameworks (MOFs), exhibit remarkable properties due to their metal ions and imidazolate linkers, making them suitable for various applications. The synthesis and unique physicochemical properties of these 1-D fibrous materials suggest potential uses in diverse fields, indicating a promising research direction for compounds with imidazole frameworks (Sankar et al., 2019).

Synthesis routes and methods

Procedure details

A solution of 1-bromo-3-isocyanatobenzene (1.0 mL, 8.01 mmol) and [2,2-bis(methyloxy)ethyl]amine (0.86 mL, 8.01 mmol) in CH2Cl2 (15 mL) was stirred at room temperature for 16 hr. The solution was concentrated in vacuo and the residue taken up in a mixture of CH3CN (10 mL) and H2O (3 mL). TFA (3 mL) was added and the solution stirred at room temperature for 4 hr. The solution was concentrated in vacuo, the residue taken up in EtOAc then washed with satd NaHCO3, H2O, and brine. The organics were then dried over Na2SO4, concentrated in vacuo and the residue recrystallized from EtOAc to give 1-(3-bromophenyl)-1,3-dihydro-2H-imidazol-2-one as a white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 6.60 (d, J=3.0 Hz, 1H), 7.03 (d, J=3.0 Hz, 1H), 7.34-7.36 (m, 2H); 7.70-7.72 (m, 1H), 8.06 (s, 1H), 10.39 (br s, 1H).